Cas no 2025131-71-7 (6-ethyl(prop-2-yn-1-yl)amino-2-methylpyrimidine-4-carboxylic acid)

• Product Name: 6-ethyl(prop-2-yn-1-yl)amino-2-methylpyrimidine-4-carboxylic acid
• CAS No: 2025131-71-7
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 6439962
• PubChem ID: 165778017
• Update Time: 2025-10-29

6-ethyl(prop-2-yn-1-yl)amino-2-methylpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-ethyl(prop-2-yn-1-yl)amino-2-methylpyrimidine-4-carboxylic acid
• EN300-1449034
• 6-[ethyl(prop-2-yn-1-yl)amino]-2-methylpyrimidine-4-carboxylic acid
• 2025131-71-7

• Inchi： 1S/C11H13N3O2/c1-4-6-14(5-2)10-7-9(11(15)16)12-8(3)13-10/h1,7H,5-6H2,2-3H3,(H,15,16)
• InChI Key： BETRNDLSVQETTL-UHFFFAOYSA-N
• SMILES： OC(C1=CC(=NC(C)=N1)N(CC#C)CC)=O

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.3Ų

Additional information on 6-ethyl(prop-2-yn-1-yl)amino-2-methylpyrimidine-4-carboxylic acid

Introduction to 6-ethyl(prop-2-yn-1-yl)amino-2-methylpyrimidine-4-carboxylic acid (CAS No. 2025131-71-7) and Its Emerging Applications in Chemical Biology

6-ethyl(prop-2-yn-1-yl)amino-2-methylpyrimidine-4-carboxylic acid, identified by the CAS number 2025131-71-7, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the pyrimidine class of heterocycles, which are widely recognized for their biological activity and role in drug discovery. The presence of both an ethyl group and a propargyl moiety in its molecular framework introduces distinct chemical properties that make it a promising candidate for further exploration in medicinal chemistry.

The propargyl group (–C≡CH) in the molecule is particularly noteworthy, as it can participate in various chemical reactions, including Suzuki-Miyaura cross-coupling, which is a powerful tool for constructing biaryl structures. This reactivity has been leveraged in the synthesis of more complex derivatives that exhibit enhanced biological activity. Additionally, the ethylamino substituent at the 6-position contributes to the compound's solubility and metabolic stability, making it a suitable candidate for in vivo studies.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of this compound with biological targets. Molecular docking studies have suggested that 6-ethyl(prop-2-yn-1-yl)amino-2-methylpyrimidine-4-carboxylic acid may interact with enzymes and receptors involved in critical cellular pathways, such as DNA repair and signal transduction. These findings align with the growing interest in pyrimidine derivatives as potential therapeutic agents.

In the realm of drug development, pyrimidine-based compounds have shown promise in treating a variety of diseases, including cancer, infectious diseases, and inflammatory disorders. The structural versatility of 6-ethyl(prop-2-yn-1-yl)amino-2-methylpyrimidine-4-carboxylic acid allows for modifications that can fine-tune its pharmacological properties. For instance, introduction of fluorine atoms or other halogenated groups can enhance its bioavailability and target specificity.

One particularly exciting application of this compound is in the development of targeted therapeutics. By designing analogs that selectively inhibit specific enzymes or proteins, researchers aim to develop treatments with minimal side effects. The propargyl group provides a handle for further derivatization, enabling the creation of molecules that can be tailored to interact with particular biological targets.

The synthesis of 6-ethyl(prop-2-yn-1-yl)amino-2-methylpyrimidine-4-carboxylic acid has been optimized using modern synthetic techniques to ensure high yield and purity. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have been employed to construct key functional groups efficiently. These synthetic strategies are crucial for producing sufficient quantities of the compound for both preclinical and clinical studies.

From a regulatory perspective, compounds like 6-ethyl(prop-2-yn-1-yl)amino-2-methylpyrimidine-4-carboxylic acid must undergo rigorous testing to ensure safety and efficacy before they can be considered for medical use. Current research focuses on evaluating its potential as an intermediate in the synthesis of novel drugs. The compound's unique structure makes it a valuable building block for exploring new therapeutic modalities.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 6-(ethyl(propargyl)amino)-2-methylpyrimidinecarboxylic acid. Predictive models can analyze vast datasets to identify molecular structures that are likely to exhibit desired biological activities. This approach has already led to several breakthroughs in identifying new lead compounds for various diseases.

Future directions in the study of this compound include exploring its role in epigenetic modulation. Pyrimidine derivatives have been implicated in mechanisms that regulate gene expression, making them attractive candidates for developing treatments for disorders associated with epigenetic dysregulation. The propargyl group provides opportunities for further functionalization, allowing researchers to design molecules that can interact with epigenetic enzymes.

The environmental impact of synthesizing and using 6-(ethyl(propargyl)amino)-methylpyrimidinecarboxylic acid is also an important consideration. Green chemistry principles are being applied to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. These efforts are essential for ensuring that drug development remains environmentally responsible while maintaining high standards of efficacy and safety.

In conclusion, 6-(ethyl(propargyl)amino)-methylpyrimidinecarboxylic acid (CAS No. 2025131–71–7) represents a fascinating area of research with significant potential in chemical biology and drug discovery. Its unique structural features make it a versatile tool for developing new therapeutics across multiple disease areas. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a crucial role in advancing medical science.